Cas no 1022156-12-2 (3-amino-1-methyl-1H-pyrazol-4-ylboronic acid)

• Product Name: 3-amino-1-methyl-1H-pyrazol-4-ylboronic acid
• CAS No: 1022156-12-2
• MF: C₄H₈BN₃O₂
• MW: 140.936220169067
• CID: 2105966
• PubChem ID: 57416279
• Update Time: 2025-04-21

3-amino-1-methyl-1H-pyrazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-methyl-1H-pyrazol-4-ylboronic acid
• (3-amino-1-methylpyrazol-4-yl)boronic acid
• 1022156-12-2
• DA-16229
• Boronic acid, B-(3-amino-1-methyl-1H-pyrazol-4-yl)-
• DTXSID90725957
• (3-Amino-1-methyl-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C4H8BN3O2/c1-8-2-3(5(9)10)4(6)7-8/h2,9-10H,1H3,(H2,6,7)
• InChI Key： FBIAOROHGNGIFE-UHFFFAOYSA-N
• SMILES： OB(C1C(N)=NN(C)C=1)O

Computed Properties

• Exact Mass: 141.070957g/mol
• Monoisotopic Mass: 141.070957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 140.94g/mol
• Topological Polar Surface Area: 84.3Ų